2-[5-(1-benzofuran-2-yl)-1,2-oxazol-3-yl]-N-[2-(3-methoxyphenyl)ethyl]acetamide

• IUPAC Name: 2-[5-(1-benzofuran-2-yl)-1,2-oxazol-3-yl]-N-[2-(3-methoxyphenyl)ethyl]acetamide
• InChI: InChI=1S/C22H20N2O4/c1-26-18-7-4-5-15(11-18)9-10-23-22(25)14-17-13-21(28-24-17)20-12-16-6-2-3-8-19(16)27-20/h2-8,11-13H,9-10,14H2,1H3,(H,23,25)
• InChI Key: ZIQPEUUFFOSFFK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CCNC(=O)CC2=NOC(=C2)C3=CC4=CC=CC=C4O3
• Molecular Formula: C22H20N2O4
• Molecular Weight: 376.4 g/mol
• CAS No.: 1105244-46-9

Description

2-[5-(1-benzofuran-2-yl)-1,2-oxazol-3-yl]-N-[2-(3-methoxyphenyl)ethyl]acetamide is a useful research compound. Its molecular formula is C22H20N2O4 and its molecular weight is 376.412. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Applications

Research has focused on the synthesis of novel compounds derived from benzofuran, demonstrating the versatility of these structures in creating new chemical entities. For instance, novel compounds with benzodifuran structures have been synthesized for their anti-inflammatory and analgesic properties, showcasing the potential therapeutic applications of such molecules (Abu‐Hashem, Al-Hussain, & Zaki, 2020). This research illustrates the broader potential of incorporating benzofuran and isoxazole moieties into new compounds for medicinal chemistry.

Pharmacological Applications

Compounds containing benzofuran and isoxazole units have been explored for various pharmacological activities, including antimicrobial, anti-inflammatory, and antipsychotic effects. For example, derivatives synthesized with benzofuran structures have shown significant anti-inflammatory activity (Sunder & Maleraju, 2013). These findings suggest that compounds like 2-(5-(benzofuran-2-yl)isoxazol-3-yl)-N-(3-methoxyphenethyl)acetamide could be investigated for similar biological activities.

Molecular and Mechanistic Insights

The study and synthesis of benzofuran and isoxazole derivatives provide valuable insights into molecular mechanisms and structural-activity relationships. Research on the transformation and rearrangement of such compounds contributes to our understanding of their reactivity and potential applications in drug design and synthesis (Hanusek & Kammel, 2013).